Cas no 19446-30-1 (1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-)
19446-30-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-
CAS No:19446-30-1
MF:C19H22N2O2
MW:310.390184879303
CID:176774
PubChem ID:209205
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-
- 2-[4-(azocan-1-yl)but-2-ynyl]isoindole-1,3-dione
- 2-[4-(azocan-1-yl)but-2-yn-1-yl]-1H-isoindole-1,3(2H)-dione
- BRN 5756676
- N-(4-(Octahydroazocin-1-yl)but-2-ynyl)phthalimide
- Phthalimide, N-(4-(octahydroazocin-1-yl)but-2-ynyl)-
- ZM-I
- N-[4-(Octahydroazocin-1-yl)-2-butynyl]phthalimide
- 19446-30-1
- DTXSID50173076
- XAA30812
-
- Inchi: 1S/C19H22N2O2/c22-18-16-10-4-5-11-17(16)19(23)21(18)15-9-8-14-20-12-6-2-1-3-7-13-20/h4-5,10-11H,1-3,6-7,12-15H2
- InChI Key: YLXJAIWUVMTROU-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CC#CCN1CCCCCCC1)=O
Computed Properties
- Exact Mass: 310.16826
- Monoisotopic Mass: 310.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- Density: 1.169
- Boiling Point: 462.5°Cat760mmHg
- Flash Point: 198.2°C
- Refractive Index: 1.577
- PSA: 40.62
1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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